1H-Perfluorohexane
Cat. No. B1293504
Key on ui cas rn:
355-37-3
M. Wt: 320.05 g/mol
InChI Key: XJSRKJAHJGCPGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05618986
Procedure details
Into a 1 l four-necked flask equipped with a stirrer, a reflux condenser, a dropping funnel and a thermometer, 256 g of methanol, 3 g of isopropyl alcohol and 46.4 g (1.16 mol) of sodium hydroxide were charged. The reactor was heated to bring the internal temperature to 60° C. Then, 223 g (0.5 mol) of C6F13I was dropwise added thereto over a period of one hour. After completion of the dropwise addition, heating and refluxing were continued for 6 hours. The conversion was more than 99.9%. The reactor was cooled to room temperature, and then, 300 g of water was added to dissolve precipitated sodium iodide. The crude reaction solution was separated into two layers, and the fluorocarbon layer (lower layer) was further washed twice with 300 g of water to obtain 145 g (purity: 99.9%) of C6F13H. In the reactor, no formation of tar was observed.
Identifiers
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REACTION_CXSMILES
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CO.C(O)(C)C.[OH-].[Na+].[C:9](I)([C:12]([C:15]([C:18]([C:21]([C:24]([F:27])([F:26])[F:25])([F:23])[F:22])([F:20])[F:19])([F:17])[F:16])([F:14])[F:13])([F:11])[F:10]>O>[CH:9]([C:12]([C:15]([C:18]([C:21]([C:24]([F:25])([F:26])[F:27])([F:22])[F:23])([F:19])[F:20])([F:17])[F:16])([F:14])[F:13])([F:11])[F:10] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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256 g
|
|
Type
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reactant
|
|
Smiles
|
CO
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|
Name
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|
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Quantity
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3 g
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|
Type
|
reactant
|
|
Smiles
|
C(C)(C)O
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Name
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|
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Quantity
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46.4 g
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|
Type
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reactant
|
|
Smiles
|
[OH-].[Na+]
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Step Two
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Name
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|
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Quantity
|
223 g
|
|
Type
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reactant
|
|
Smiles
|
C(F)(F)(C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)I
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Step Three
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Name
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|
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Quantity
|
300 g
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|
Type
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solvent
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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Into a 1 l four-necked flask equipped with a stirrer, a reflux condenser, a dropping funnel
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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The reactor was heated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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to 60° C
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
After completion of the dropwise addition
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
heating
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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refluxing
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WAIT
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Type
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WAIT
|
|
Details
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were continued for 6 hours
|
|
Duration
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6 h
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
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to dissolve
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
precipitated sodium iodide
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crude reaction solution
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was separated into two layers
|
WASH
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Type
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WASH
|
|
Details
|
the fluorocarbon layer (lower layer) was further washed twice with 300 g of water
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
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product
|
|
Smiles
|
C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 145 g | |
| YIELD: CALCULATEDPERCENTYIELD | 90.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
